![molecular formula C14H10F3N3OS B2683233 1-[1-(1,2,3-benzothiadiazol-5-yl)-2,5-dimethyl-1H-pyrrol-3-yl]-2,2,2-trifluoro-1-ethanone CAS No. 866156-74-3](/img/structure/B2683233.png)
1-[1-(1,2,3-benzothiadiazol-5-yl)-2,5-dimethyl-1H-pyrrol-3-yl]-2,2,2-trifluoro-1-ethanone
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Description
1-[1-(1,2,3-benzothiadiazol-5-yl)-2,5-dimethyl-1H-pyrrol-3-yl]-2,2,2-trifluoro-1-ethanone is a useful research compound. Its molecular formula is C14H10F3N3OS and its molecular weight is 325.31. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Heterocyclic Compounds
The synthesis of benzothiazole- and benzimidazole-based heterocycles has been facilitated by derivatives similar to the mentioned compound. These heterocycles serve as building blocks for creating novel pyrazolo[1,5-a]pyrimidine and [1,2,4]-triazolo[1,5-a]pyramidine derivatives, indicating a route for the development of new materials or potential pharmacophores (Darweesh, Mekky, Salman, & Farag, 2016).
Catalysis and Organic Reactions
Research into the synthesis and coplanarity-dependent HOMO–LUMO separation of π-conjugated dimers, including pyrrolo[3,4-e][2,1,3]benzothiadiazole units, reveals the chemical's role in facilitating electronic applications through its structural properties. The study demonstrated how the coplanarity of these compounds affects their electronic absorption spectra and cyclic voltammetry, suggesting applications in organic electronics and photonics (Murashima, Shiga, Nishi, Uno, & Ono, 2000).
Antimicrobial and Biological Activities
Another aspect of research on derivatives of this compound involves evaluating their biological activities. For example, compounds bearing benzimidazole and pyrazoline motifs have been synthesized and tested for their antimicrobial activity against various bacterial and fungal strains. This indicates the potential of such compounds in developing new antimicrobial agents (Desai, Pandya, & Vaja, 2017).
Material Science Applications
Additionally, the compound's derivatives have been explored for their corrosion inhibition properties, indicating their potential use in protecting metals against corrosion. Such applications are crucial in industrial settings where corrosion can lead to significant economic losses and safety hazards. The synthesized derivatives showed good inhibition efficiency, blocking active sites on steel surfaces, highlighting their potential as corrosion inhibitors (Louroubi et al., 2019).
properties
IUPAC Name |
1-[1-(1,2,3-benzothiadiazol-5-yl)-2,5-dimethylpyrrol-3-yl]-2,2,2-trifluoroethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10F3N3OS/c1-7-5-10(13(21)14(15,16)17)8(2)20(7)9-3-4-12-11(6-9)18-19-22-12/h3-6H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BXRBHPSBCAILGE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(N1C2=CC3=C(C=C2)SN=N3)C)C(=O)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10F3N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.